Cas no 790270-89-2 (1-(1-ethyl-2-sulfanyl-1H-1,3-benzodiazol-5-yl)butan-1-one)

• Product Name: 1-(1-ethyl-2-sulfanyl-1H-1,3-benzodiazol-5-yl)butan-1-one
• CAS No: 790270-89-2
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 3110421
• PubChem ID: 4830551
• Update Time: 2025-04-21

1-(1-ethyl-2-sulfanyl-1H-1,3-benzodiazol-5-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2-sulfanyl-1H-1,3-benzodiazol-5-yl)butan-1-one
• 1-(1-ethyl-2-sulfanylidene-3H-benzimidazol-5-yl)butan-1-one
• 790270-89-2
• CS-0297015
• AKOS034449667
• EN300-16594
• Z56347172
• 1-(1-Ethyl-2-mercapto-1h-benzo[d]imidazol-5-yl)butan-1-one

• Inchi： 1S/C13H16N2OS/c1-3-5-12(16)9-6-7-11-10(8-9)14-13(17)15(11)4-2/h6-8H,3-5H2,1-2H3,(H,14,17)
• InChI Key： HJTOBSBSIXYXOW-UHFFFAOYSA-N
• SMILES： S=C1NC2C=C(C(CCC)=O)C=CC=2N1CC

Computed Properties

• Exact Mass: 248.09833431Da
• Monoisotopic Mass: 248.09833431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones